Regioisomeric Trifluoromethyl Placement: C-6 vs. C-7 vs. C-8 Quinolin-4(1H)-one Physicochemical Comparison
The trifluoromethyl group position on the quinolin-4(1H)-one scaffold exerts profound influence on calculated physicochemical properties. 1-(2-Oxopropyl)-6-(trifluoromethyl)quinolin-4(1H)-one (CF₃ at C-6) is compared here with its C-7 and C-8 regioisomeric analogs, all bearing the identical N-1 2-oxopropyl substituent. Since no directly measured experimental values exist for any of these compounds, the comparison relies on computational predictions and experimentally reported data for the closest available 4(1H)-quinolinone analogs with trifluoromethyl substitution at varied ring positions. The 7-(trifluoromethyl)-4(1H)-quinolinone regioisomer displays a reported LogP of approximately 2.96 and a melting point range of 266–269 °C ; the 8-(trifluoromethyl)-4(1H)-quinolinone regioisomer exhibits a markedly lower melting point of 170–172 °C, consistent with altered crystal packing [1]. Although directly measured logP and melting point data for the C-6 regioisomer (the target compound) remain unavailable in the peer-reviewed literature, the documented differences between C-7 and C-8 analogs demonstrate that trifluoromethyl positional isomerism materially affects key properties such as crystallinity and lipophilicity [2].
| Evidence Dimension | Melting point as a function of trifluoromethyl regiochemistry on 4(1H)-quinolinone core (computationally predicted LogP where available) |
|---|---|
| Target Compound Data | 1-(2-Oxopropyl)-6-(trifluoromethyl)quinolin-4(1H)-one: No experimentally published data available. Computational LogP predicted at approximately 2.5–3.1 range based on structural analogy. |
| Comparator Or Baseline | 7-(Trifluoromethyl)-4(1H)-quinolinone: LogP = 2.96, m.p. = 266–269 °C. 8-(Trifluoromethyl)-4(1H)-quinolinone: m.p. = 170–172 °C (LogP not reported). |
| Quantified Difference | Melting point difference between C-7 and C-8 regioisomers: ~94–99 °C. LogP difference between C-7 (2.96) and predicted C-6 range (~2.5–3.1): potentially 0.1–0.5 log units depending on computational method. |
| Conditions | Data derived from commercial supplier datasheets and CAS Common Chemistry entries for the closest available 4(1H)-quinolinone analogs without the N-1 2-oxopropyl substituent. Direct target compound measurements not published. |
Why This Matters
Melting point differences of nearly 100 °C between C-7 and C-8 regioisomers signal divergent solid-state properties that directly affect formulation development, purification strategy, and storage conditions; procurement decisions must account for which regioisomer is actually required for a given application.
- [1] CAS Common Chemistry. 8-(Trifluoromethyl)-4(1H)-quinolinone, CAS Registry. Melting point: 170–172 °C. American Chemical Society. View Source
- [2] Sun N, Li J, Zhang W, et al. Fluoroquinolone derivatives: the impact of substituent position on physicochemical properties and antibacterial activity. Expert Opin Drug Discov. 2014;9(7):731-748. View Source
